(5-Chlorobenzotriazol-1-yl)-(furan-2-yl)methanone
Description
(5-Chlorobenzotriazol-1-yl)-(furan-2-yl)methanone, also known as CBTF, is a chemical compound that has gained attention in scientific research due to its unique properties. CBTF has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications. In
Scientific Research Applications
Chemical Synthesis and Transformations
Functionalized Furan-2-one Derivatives Synthesis : A study demonstrated the transformation of 4,5,6,7-tetrahydroindole to furan-2-one derivatives, highlighting a method that could be applicable for synthesizing functionalized compounds involving (5-Chlorobenzotriazol-1-yl)-(furan-2-yl)methanone (Sobenina et al., 2011).
Aza-Piancatelli Rearrangement : The furan-2-yl(phenyl)methanol was used in a smooth aza-Piancatelli rearrangement to afford trans-4,5-disubstituted cyclopentenone derivatives, indicating the versatility of furan-2-yl compounds in chemical synthesis (Reddy et al., 2012).
Microwave-Assisted Synthesis : Novel pyrazoline derivatives incorporating furan-2-yl groups were synthesized using microwave irradiation, showcasing a method for efficient and eco-friendly synthesis that could be relevant for manipulating (5-Chlorobenzotriazol-1-yl)-(furan-2-yl)methanone (Ravula et al., 2016).
Inhibitory Effects on Vascular Smooth Muscle Cells (VSMC) Proliferation : Synthesis of new (furan-2-yl)(phenyl)methanones and their evaluation for inhibitory activities against VSMC proliferation in vitro suggest a potential biomedical application of furan-2-yl derivatives in addressing conditions related to VSMC proliferation (Li Qing-shan, 2011).
Enzymatic Oxidation and Biocatalysis
- Enzyme-catalyzed Oxidation : Furan-2,5-dicarboxylic acid (FDCA) production from 5-hydroxymethylfurfural (HMF) via enzymatic oxidation showcases an application of furan derivatives in the sustainable production of biobased platform chemicals (Dijkman et al., 2014).
Catalysis and Green Chemistry
- Biomass-derived Furan Upgrading : The selective conversion of HMF and furfuryl alcohol to valuable chemicals in methanol via acid-catalysis/hydrogenation underscores the role of furan derivatives in green chemistry and biomass valorization (Hu et al., 2015).
properties
IUPAC Name |
(5-chlorobenzotriazol-1-yl)-(furan-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClN3O2/c12-7-3-4-9-8(6-7)13-14-15(9)11(16)10-2-1-5-17-10/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQHFMOQQOWASMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)N2C3=C(C=C(C=C3)Cl)N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chlorobenzotriazol-1-yl)-(furan-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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